Cas no 53700-95-1 (4,5-Dimethyl-1H-pyrrole-2-carbaldehyde)

4,5-Dimethyl-1H-pyrrole-2-carbaldehyde structure
53700-95-1 structure
Product Name:4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
CAS No:53700-95-1
MF:C7H9NO
MW:123.152461767197
MDL:MFCD01461611
CID:356610
PubChem ID:578970
Update Time:2025-04-19

4,5-Dimethyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 4,5-dimethyl-
    • 4,5-DIMETHYL-1H-PYRROLE-2-CARBOXALDEHYDE
    • 2-Formyl-4,5-dimethyl-pyrrole
    • 2-formyl-4,5-dimethyl-1h-pyrrole
    • 53700-95-1
    • MFCD01461611
    • CS-0331839
    • NCGC00338619-01
    • AB01331627-02
    • Z1255383545
    • AKOS005593666
    • 4,5-Dimethylpyrrole-2-carboxaldehyde
    • SB62623
    • SY284154
    • EN300-6951340
    • 4,5-Dimethyl-1H-pyrrole-2-carbaldehyde #
    • SCHEMBL6015905
    • 4,5-dimethylpyrrole-2-carbaldehyde
    • STK674965
    • DB-305265
    • MDL: MFCD01461611
    • Inchi: 1S/C7H9NO/c1-5-3-7(4-9)8-6(5)2/h3-4,8H,1-2H3
    • InChI Key: SCJGLQUCTCAPAB-UHFFFAOYSA-N
    • SMILES: O=CC1=CC(C)=C(C)N1

Computed Properties

  • Exact Mass: 122.06064
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 29.96

4,5-Dimethyl-1H-pyrrole-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109007821-5g
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
5g
$2653.20 2023-09-01
Alichem
A109007821-10g
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
10g
$3651.50 2023-09-01
Alichem
A109007821-25g
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
25g
$5520.80 2023-09-01
Chemenu
CM197068-1g
4,5-dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
1g
$636 2021-08-05
Chemenu
CM197068-1g
4,5-dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
1g
$*** 2023-05-30
eNovation Chemicals LLC
Y1191983-1g
4,5-Dimethylpyrrole-2-carbaldehyde
53700-95-1 95%
1g
$1120 2024-07-19
Enamine
EN300-6951340-0.05g
4,5-dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
0.05g
$162.0 2023-07-06
Enamine
EN300-6951340-0.1g
4,5-dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
0.1g
$241.0 2023-07-06
Enamine
EN300-6951340-0.25g
4,5-dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
0.25g
$347.0 2023-07-06
Enamine
EN300-6951340-0.5g
4,5-dimethyl-1H-pyrrole-2-carbaldehyde
53700-95-1 95%
0.5g
$546.0 2023-07-06
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.